Cas no 79-87-8 (2-chloro-N-ethyl-5-nitro-N-phenylbenzenesulfonamide)

2-chloro-N-ethyl-5-nitro-N-phenylbenzenesulfonamide structure
79-87-8 structure
Product Name:2-chloro-N-ethyl-5-nitro-N-phenylbenzenesulfonamide
CAS No:79-87-8
MF:C14H13ClN2O4S
MW:340.782021284103
CID:984922
PubChem ID:225706
Update Time:2025-04-20

2-chloro-N-ethyl-5-nitro-N-phenylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-N-ethyl-5-nitro-N-phenylbenzenesulfonamide
    • N-Ethyl-2-chloro-5-nitrobenzenesulfoanilide
    • NSC15371
    • 2-Chloro-N-ethyl-5-nitro-N-phenylbenzene-1-sulfonamide
    • Benzenesulfonanilide, 2-chloro-N-ethyl-5-nitro-
    • NSC-15371
    • 79-87-8
    • DTXSID801000182
    • Benzenesulfonamide, 2-chloro-N-ethyl-5-nitro-N-phenyl-
    • LZQPFRQJBCMKTR-UHFFFAOYSA-N
    • Inchi: 1S/C14H13ClN2O4S/c1-2-16(11-6-4-3-5-7-11)22(20,21)14-10-12(17(18)19)8-9-13(14)15/h3-10H,2H2,1H3
    • InChI Key: LZQPFRQJBCMKTR-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=C1S(N(C1C=CC=CC=1)CC)(=O)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 340.0284558g/mol
  • Monoisotopic Mass: 340.0284558g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 91.6Ų
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.